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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical properties of allyl acetate
(prop-2-enyl acetate), a key industrial intermediate. The information is presented to support
research, development, and quality control activities. All quantitative data is summarized for
clarity, and standard experimental methodologies are detailed.

Core Physical and Chemical Properties

Allyl acetate is a colorless liquid with a characteristic fruity odor.[1] It serves as a vital
precursor in the synthesis of allyl alcohol and other specialty chemicals.[2] A comprehensive
summary of its key physical properties is provided below.
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Property Value Units Conditions
Molecular Formula CsHsO2

Molecular Weight 100.12 g/mol

Density 0.928 g/cm3 at 25 °C
Boiling Point 103-104 °C at 760 mmHg
Melting Point -96 °C

Refractive Index 1.404 at 20 °C
Water Solubility 28 g/L at 20 °C
Solubility in Organic Miscible with ethanol,

Solvents ether, and acetone

Vapor Pressure 27.2 mmHg at 20 °C
Flash Point 6-15 °C Closed Cup
Autoignition

Temperature 374 ©

Experimental Protocols

The determination of the physical properties of chemical compounds like allyl acetate relies on
standardized and reproducible experimental protocols. The following sections detail the general
methodologies for measuring the key properties listed above.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small sample volumes, a micro-boiling point
determination is a suitable and accurate method.[1][3]

Apparatus:

o Small test tube (e.g., 150 mm diameter)
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Heating block or Thiele tube with heating oil[3]

Calibrated thermometer or temperature probe

Magnetic stirrer and stir bar (for heating block method)

Pasteur pipette

Procedure:

Approximately 0.5 mL of the allyl acetate sample is placed into the test tube along with a
small magnetic stir bar.[3]

The test tube is securely clamped within the heating block, which is situated on a hot plate
stirrer.

The thermometer is positioned so that its bulb is approximately 1 cm above the surface of
the liquid.[3]

The stirrer is activated to ensure gentle and uniform heating. The heat is then applied.

The sample is observed until it begins to boil and a ring of condensing vapor (refluxing)
becomes visible on the inner wall of the test tube.

The thermometer bulb must be level with this condensation ring for an accurate
measurement.[3]

The temperature at which the reading on the thermometer stabilizes during gentle reflux is
recorded as the boiling point.[1]

Heating is discontinued promptly after the measurement to prevent the sample from boiling
dry.

Determination of Density (Digital Density Meter Method)

Density is the mass of a substance per unit volume. Modern digital density meters, operating

on the oscillating U-tube principle, provide highly accurate and rapid measurements. This
method is consistent with standards such as ASTM D4052.[4]
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Apparatus:

 Digital Density Meter with a thermostatically controlled cell

o Syringe or automated sampler for sample injection

o Cleaning and drying agents (e.g., deionized water, ethanol, acetone)
Procedure:

e The instrument is calibrated using two standards of known density, typically dry air and
deionized water, at the desired measurement temperature (e.g., 25 °C).

e The measuring cell (the U-tube) is thoroughly cleaned with appropriate solvents and dried
completely.

e The allyl acetate sample is drawn into a syringe, ensuring it is free of air bubbles.

o The sample is carefully injected into the measuring cell until it is completely filled. Automated
samplers can also be used for this purpose.[4]

e The instrument allows the sample to reach thermal equilibrium within the cell.

e The instrument measures the oscillation period of the U-tube containing the sample. This
period is directly related to the density of the sample.

e The density value is calculated by the instrument's software based on the calibration data
and displayed, typically in g/cm?3 or kg/m 3.[4]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a fundamental property used for substance identification and
purity assessment. An Abbe refractometer is a common instrument for this measurement.[5]

Apparatus:

o Abbe refractometer with a monochromatic light source (typically a sodium lamp, 589 nm)
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Constant temperature water bath to circulate water through the refractometer prisms

Dropper or pipette

Cleaning solvents (e.g., ethanol, acetone) and soft tissue

Procedure:

The refractometer is turned on, and the temperature is set and allowed to stabilize (e.g., 20
°C) by the circulating water bath.

The surfaces of the illuminating and refracting prisms are cleaned with a suitable solvent and
wiped dry with a soft tissue.[5]

A few drops of the allyl acetate sample are placed on the surface of the lower prism using a
dropper.[5]

The prism box is closed and locked to ensure the liquid spreads evenly, forming a thin film
between the two prisms.

While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark fields appears sharp and is centered on the crosshairs.[5]

The refractive index value is read directly from the instrument's scale or digital display.

After the measurement, the prisms are cleaned thoroughly.

Determination of Water Solubility (Flask Method)

Water solubility is the concentration of a substance in a saturated aqueous solution at a given

temperature. For substances with solubility greater than 10~2 g/L, the flask method described in
OECD Guideline 105 is appropriate.[6][7]

Apparatus:

Glass flasks with stoppers

Constant temperature shaker or magnetic stirrer in a thermostatted water bath
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Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., Gas Chromatography, HPLC)

Calibrated balance

Procedure:

A preliminary test is conducted to determine the approximate solubility and the time required
to reach equilibrium.[7]

An excess amount of allyl acetate is added to a flask containing a known volume of
deionized water.

The flask is sealed and placed in a constant temperature water bath (e.g., 20 £ 0.5 °C) and
agitated vigorously for at least 24 hours to ensure equilibrium is reached.[6]

After agitation, the mixture is allowed to stand at the same temperature to let the phases
separate.

The aqueous phase is carefully separated from the excess undissolved allyl acetate by
centrifugation or filtration to remove any suspended micro-droplets.

The concentration of allyl acetate in the clear agueous solution is determined using a
suitable and validated analytical method, such as Gas Chromatography (GC).

The process is repeated to ensure the results are reproducible.

Industrial Production and Purification Workflow

Allyl acetate is produced industrially via the gas-phase acetoxylation of propene. The process

involves reacting propene, acetic acid, and oxygen over a palladium-based catalyst.[2][8] The

resulting crude product stream then undergoes a multi-step purification process to isolate high-

purity allyl acetate.[9][10]
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Caption: Industrial workflow for the synthesis and purification of allyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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